Cas no 2228779-16-4 (4-amino-5,5-difluorohexanoic acid)

• Product Name: 4-amino-5,5-difluorohexanoic acid
• CAS No: 2228779-16-4
• MF: C₆H₁₁F₂NO₂
• MW: 167.15384888649
• CID: 6069963
• PubChem ID: 165640734
• Update Time: 2025-06-13

4-amino-5,5-difluorohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-5,5-difluorohexanoic acid
• EN300-1944269
• 2228779-16-4

• Inchi： 1S/C6H11F2NO2/c1-6(7,8)4(9)2-3-5(10)11/h4H,2-3,9H2,1H3,(H,10,11)
• InChI Key： TYOBUZBNPAVDML-UHFFFAOYSA-N
• SMILES： FC(C)(C(CCC(=O)O)N)F

Computed Properties

• Exact Mass: 167.07578492g/mol
• Monoisotopic Mass: 167.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-5,5-difluorohexanoic acid

Exploring the Properties and Applications of 4-amino-5,5-difluorohexanoic acid (CAS No. 2228779-16-4)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-amino-5,5-difluorohexanoic acid (CAS No. 2228779-16-4) has emerged as a compound of significant interest. This molecule, characterized by its unique difluoro substitution and amino acid backbone, offers a wide range of applications in drug discovery, material science, and biochemical studies. Researchers are increasingly focusing on its potential as a building block for novel therapeutics, particularly in the development of enzyme inhibitors and peptide mimetics.

The structural features of 4-amino-5,5-difluorohexanoic acid make it a valuable candidate for addressing current challenges in medicinal chemistry. The presence of fluorine atoms enhances its metabolic stability and bioavailability, which are critical factors in the design of modern pharmaceuticals. Recent studies have explored its role in modulating protein-protein interactions, a hot topic in drug development for complex diseases like cancer and neurodegenerative disorders. The compound's CAS No. 2228779-16-4 has become a frequently searched identifier in scientific databases, reflecting its growing importance.

From a synthetic perspective, 4-amino-5,5-difluorohexanoic acid presents intriguing opportunities for chemo-enzymatic synthesis and green chemistry approaches. As sustainability gains prominence in chemical manufacturing, researchers are investigating eco-friendly methods to produce this compound while minimizing waste and energy consumption. Its carboxylic acid and primary amine functional groups allow for versatile derivatization, making it a flexible intermediate in multi-step syntheses.

The analytical characterization of CAS No. 2228779-16-4 has been extensively documented, with advanced techniques such as NMR spectroscopy and mass spectrometry providing detailed insights into its molecular structure. These studies confirm the compound's high purity and stability under various conditions, which is essential for its application in sensitive biological assays. The difluoro motif in particular has drawn attention for its ability to influence molecular conformation and binding affinity.

In the context of current research trends, 4-amino-5,5-difluorohexanoic acid aligns with several cutting-edge directions in science. The compound's potential in proteolysis-targeting chimeras (PROTACs) design has been noted, as its structure could facilitate the development of novel targeted protein degraders. Additionally, its application in bioconjugation chemistry makes it relevant to the growing field of antibody-drug conjugates and other biopharmaceuticals.

Quality control and regulatory aspects of CAS No. 2228779-16-4 have also become important discussion points. With increasing emphasis on Good Manufacturing Practice (GMP) standards, suppliers are implementing rigorous testing protocols to ensure batch-to-batch consistency. This is particularly crucial as the compound gains traction in preclinical research and early-stage drug development programs.

The commercial availability of 4-amino-5,5-difluorohexanoic acid has expanded significantly in recent years, with multiple suppliers offering it in various quantities and purity grades. This accessibility has facilitated its adoption across different research areas, from academic laboratories to industrial R&D departments. The compound's structure-activity relationships continue to be explored, with particular interest in how the difluoro modification affects its physicochemical properties.

Looking forward, 4-amino-5,5-difluorohexanoic acid (CAS No. 2228779-16-4) is poised to play an increasingly important role in chemical biology and pharmaceutical innovation. Its unique combination of features addresses several contemporary challenges in molecular design, while its versatility opens doors to diverse applications. As research progresses, we can anticipate new discoveries that will further establish this compound as a valuable tool in modern science.